Cas no 432-21-3 (3-Chloro-2-(trifluoromethyl)aniline)

• Product Name: 3-Chloro-2-(trifluoromethyl)aniline
• CAS No: 432-21-3
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• MDL: MFCD00082799
• CID: 37361
• PubChem ID: 13750442
• Update Time: 2025-11-02

3-Chloro-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(trifluoromethyl)aniline
• 2-AMINO-6-CHLOROBENZOTRIFLUORIDE
• 2-amino-5-chloro-benzotrifluoride
• 2-CHLORO-6-AMINO-TRIFLUOROTOLUENE
• 2-Trifluoromethyl-3-chloroaniline
• 3-Chlor-2-trifluormethyl-anilin
• 3-chloro-2-trifluoromethyl-aniline
• 3-chloro-2-trifluoromethyl-phenylamine
• Benzenamine,3-chloro-2-(trifluoromethyl)
• Benzenamine, 3-chloro-2-(trifluoromethyl)-
• PubChem4830
• JYMNOYHOSWKVJU-UHFFFAOYSA-N
• SBB070359
• VZ23714
• LF10016
• AM61973
• AS01720
• CM11392
• (3-Chloro-2-trifluoromethylphenyl)amine
• 3-chloro-2-(trifluorome
• 432-21-3
• AKOS006346283
• AC-3734
• DTXSID90548365
• DS-12452
• FT-0632125
• EN300-203383
• CS-0060309
• SCHEMBL3786889
• MFCD00082799
• A21314
• DB-051057
• 3-chloro-2-trifluoromethylaniline;3-chloro-2-(trifluoromethyl)aniline
• FA67615

• MDL： MFCD00082799
• Inchi： 1S/C7H5ClF3N/c8-4-2-1-3-5(12)6(4)7(9,10)11/h1-3H,12H2
• InChI Key： JYMNOYHOSWKVJU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(F)(F)F)N

Computed Properties

• Exact Mass: 195.00600
• Monoisotopic Mass: 195.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.425
• Boiling Point: 238.2°Cat760mmHg
• Flash Point: 97.9°C
• Refractive Index: 1.5
• PSA: 26.02000
• LogP: 3.52220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Chloro-2-(trifluoromethyl)aniline

Recent Advances in the Application of 3-Chloro-2-(trifluoromethyl)aniline (CAS: 432-21-3) in Chemical Biology and Pharmaceutical Research

3-Chloro-2-(trifluoromethyl)aniline (CAS: 432-21-3) is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Recent studies have highlighted its significance in drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases, cancer, and neurological disorders. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic benefits.

One of the most notable applications of 3-Chloro-2-(trifluoromethyl)aniline is its role as a building block in the synthesis of trifluoromethyl-substituted anilines, which are increasingly recognized for their unique physicochemical properties and enhanced bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent kinase inhibitors, showcasing its ability to improve binding affinity and selectivity in target proteins. The study reported a series of derivatives with promising anti-cancer activity, particularly against non-small cell lung cancer (NSCLC) cell lines.

In addition to its oncological applications, 3-Chloro-2-(trifluoromethyl)aniline has been explored in antimicrobial research. A recent preprint on bioRxiv detailed its incorporation into novel sulfonamide derivatives, which exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional β-lactam antibiotics.

From a synthetic chemistry perspective, advancements in catalytic methods have streamlined the production of 3-Chloro-2-(trifluoromethyl)aniline, addressing previous challenges related to yield and purity. A 2022 Organic Process Research & Development paper introduced a palladium-catalyzed amination protocol that achieved >90% yield with minimal byproducts, significantly improving scalability for industrial applications. This methodological innovation is expected to facilitate its broader adoption in pharmaceutical manufacturing.

Ongoing research is also investigating the compound's potential in CNS drug development. Preliminary data from a multi-institutional collaboration presented at the 2023 ACS Spring Meeting revealed its structural motif in several serotonin receptor modulators with improved blood-brain barrier penetration. These findings suggest untapped potential for treating neurological conditions such as depression and Parkinson's disease.

In conclusion, 3-Chloro-2-(trifluoromethyl)aniline (CAS: 432-21-3) continues to emerge as a versatile scaffold in medicinal chemistry, with recent breakthroughs spanning multiple therapeutic areas. Its unique trifluoromethyl group contributes to enhanced metabolic stability and target engagement, making it particularly valuable in modern drug design. Future research directions may explore its application in PROTACs and other targeted protein degradation technologies, leveraging its structural features for next-generation therapeutics.